Cas no 2229559-03-7 (2-[1-(Aminooxy)ethyl]-6-chlorophenol)

• Product Name: 2-[1-(Aminooxy)ethyl]-6-chlorophenol
• CAS No: 2229559-03-7
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 6221252
• PubChem ID: 165637777
• Update Time: 2025-11-03

2-[1-(Aminooxy)ethyl]-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1991729
• 2229559-03-7
• 2-[1-(aminooxy)ethyl]-6-chlorophenol
• 2-[1-(Aminooxy)ethyl]-6-chlorophenol

• Inchi： 1S/C8H10ClNO2/c1-5(12-10)6-3-2-4-7(9)8(6)11/h2-5,11H,10H2,1H3
• InChI Key： IGZCMCCYNONPBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(C)ON

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-[1-(Aminooxy)ethyl]-6-chlorophenol

Professional Introduction to Compound with CAS No. 2229559-03-7 and Product Name: 2-[1-(Aminooxy)ethyl]-6-chlorophenol

2-[1-(Aminooxy)ethyl]-6-chlorophenol, identified by its CAS number 2229559-03-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising an aminooxy side chain and a chlorophenol core, has garnered attention for its potential applications in drug discovery and molecular biology research. The chlorophenol moiety, known for its versatility in medicinal chemistry, plays a crucial role in modulating biological pathways, while the aminooxy group introduces reactivity that can be exploited for further chemical derivatization.

The structural configuration of 2-[1-(Aminooxy)ethyl]-6-chlorophenol presents a promising scaffold for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating functional groups allows for fine-tuning of physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These characteristics are essential for optimizing pharmacokinetic profiles, ensuring efficacy and safety in clinical settings. Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions, facilitating the rational design of derivatives with enhanced biological activity.

In the realm of medicinal chemistry, 2-[1-(Aminooxy)ethyl]-6-chlorophenol has been explored as a precursor for synthesizing more complex molecules. The aminooxy functionality serves as a versatile handle for forming amide or urea bonds, which are prevalent in many bioactive compounds. For instance, studies have demonstrated its utility in generating peptidomimetics and enzyme inhibitors by conjugating it with various amino acid derivatives. Such modifications have shown promise in targeting key enzymes involved in inflammatory and infectious diseases.

Moreover, the chlorophenol core of this compound has been investigated for its antimicrobial and anti-inflammatory properties. Chlorophenols are well-documented for their ability to disrupt bacterial cell membranes and inhibit pro-inflammatory cytokine production. In recent years, there has been a growing interest in developing novel antimicrobial agents to combat rising resistance rates among pathogens. The incorporation of the aminooxy group into the chlorophenol framework may enhance these properties while introducing new mechanisms of action.

Recent research has also highlighted the potential of 2-[1-(Aminooxy)ethyl]-6-chlorophenol in oncology research. Studies suggest that derivatives of chlorophenols can modulate signaling pathways associated with cancer cell proliferation and survival. The aminooxy side chain provides an opportunity to link this scaffold with other bioactive molecules, creating hybrid compounds that exhibit synergistic effects. Preclinical trials have indicated that certain chlorophenol derivatives demonstrate selective toxicity toward tumor cells while sparing healthy tissues.

The synthesis of 2-[1-(Aminooxy)ethyl]-6-chlorophenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution protocols, have been employed to construct the target molecule efficiently. The purity and yield of the final product are critical for downstream applications, necessitating rigorous purification methods like column chromatography or recrystallization.

From a biochemical perspective, the interaction between 2-[1-(Aminooxy)ethyl]-6-chlorophenol and biological targets can be elucidated through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into molecular structure-function relationships, aiding in the optimization of lead compounds. Additionally, computational modeling techniques have been instrumental in predicting binding modes and energetics, further refining drug design strategies.

The pharmaceutical industry continues to invest in innovative approaches to leverage compounds like 2-[1-(Aminooxy)ethyl]-6-chlorophenol for therapeutic development. Collaborative efforts between academia and industry have accelerated the translation of laboratory findings into clinical candidates. By integrating structure-based drug design with high-throughput screening technologies, researchers aim to identify novel analogs with improved pharmacological profiles.

In conclusion,2-[1-(Aminooxy)ethyl]-6-chlorophenol (CAS No. 2229559-03-7) represents a compelling compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics across multiple disease areas. As our understanding of molecular interactions evolves,this compound will likely continue to play a pivotal role in advancing drug discovery efforts worldwide.